![molecular formula C19H21ClN2O2 B5745013 N-(4-chloro-2-methylphenyl)-4-(4-morpholinylmethyl)benzamide](/img/structure/B5745013.png)
N-(4-chloro-2-methylphenyl)-4-(4-morpholinylmethyl)benzamide
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Overview
Description
Synthesis Analysis
The synthesis of benzamides, including derivatives similar to N-(4-chloro-2-methylphenyl)-4-(4-morpholinylmethyl)benzamide, involves the preparation of compounds with varied substituents to explore their biological activities. For instance, the synthesis of 4-amino-5-chloro-2-methoxy- and 2-ethoxy-N-[(4-substituted 2-morpholinyl)methyl]benzamides has been reported, highlighting the role of the N-4 substituent in determining the gastrokinetic activity of these compounds (Kato et al., 1992).
Molecular Structure Analysis
The molecular structure of benzamide derivatives plays a crucial role in their biological activities. For instance, studies on similar compounds, such as 3-amino-N-[4-chloro-3-(trifluoromethyl)phenyl]-4-morpholino-1H-indazole-1-carboxamide, have shown distinct inhibitory capacities against cancer cell lines, underscoring the importance of the structural arrangement for their antitumor activity (Ji et al., 2018).
Chemical Reactions and Properties
The chemical properties of benzamide derivatives are influenced by their molecular structure, which dictates their reactivity and biological activities. For example, the synthesis and biological activities of optical isomers of (+/-)-4-amino-5-chloro-2-ethoxy-N-[[4-(4-fluorobenzyl)-2- morpholinyl]methyl]benzamide (mosapride) revealed that both enantiomers were equipotent in serotonin 5-HT4 receptor agonistic activity, demonstrating the significance of stereochemistry in their pharmacological profile (Morie et al., 1994).
properties
IUPAC Name |
N-(4-chloro-2-methylphenyl)-4-(morpholin-4-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O2/c1-14-12-17(20)6-7-18(14)21-19(23)16-4-2-15(3-5-16)13-22-8-10-24-11-9-22/h2-7,12H,8-11,13H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEKUVVURWNUKPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)NC(=O)C2=CC=C(C=C2)CN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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